Cas no 903329-24-8 (2-(4-chlorophenyl)-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide)

• Product Name: 2-(4-chlorophenyl)-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide
• CAS No: 903329-24-8
• MF: C₂₄H₂₀ClN₃O₂
• MW: 417.887504577637
• CID: 5504987
• Update Time: 2025-07-16

2-(4-chlorophenyl)-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, 4-chloro-N-[2-methyl-4-(2-methyl-4-oxo-3(4H)-quinazolinyl)phenyl]-
• 2-(4-chlorophenyl)-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide

• Inchi： 1S/C24H20ClN3O2/c1-15-13-19(28-16(2)26-22-6-4-3-5-20(22)24(28)30)11-12-21(15)27-23(29)14-17-7-9-18(25)10-8-17/h3-13H,14H2,1-2H3,(H,27,29)
• InChI Key： RBOJCRRMQKSIAJ-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=CC=C(N3C(=O)C4=C(N=C3C)C=CC=C4)C=C2C)=O)=CC=C(Cl)C=C1

Additional information on 2-(4-chlorophenyl)-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide

Comprehensive Overview of 2-(4-chlorophenyl)-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide (CAS No. 903329-24-8)

The compound 2-(4-chlorophenyl)-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide (CAS No. 903329-24-8) is a specialized organic molecule with a unique structural framework. Its intricate design combines a chlorophenyl moiety with a dihydroquinazolinone core, making it a subject of interest in pharmaceutical and biochemical research. This compound's molecular weight and structural complexity contribute to its potential applications in drug discovery, particularly in targeting specific enzymatic pathways.

Recent studies highlight the growing demand for small-molecule inhibitors and kinase-targeting agents, areas where 903329-24-8 shows promise. Researchers are increasingly focusing on its binding affinity and selectivity, which are critical for developing next-generation therapeutics. The compound's 4-oxo-3,4-dihydroquinazolin-3-yl segment is particularly noteworthy, as it mimics natural substrates in biological systems, enhancing its relevance in medicinal chemistry.

From a synthetic perspective, 2-(4-chlorophenyl)-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide requires meticulous multi-step synthesis, often involving Pd-catalyzed cross-coupling and amide bond formation. Its purification and characterization demand advanced techniques like HPLC and NMR spectroscopy, underscoring its technical sophistication. These attributes align with the industry's shift toward high-purity intermediates for preclinical development.

The compound's potential extends to cancer research, where its quinazolinone derivatives are being explored for anti-proliferative effects. With the rise of personalized medicine, 903329-24-8 could play a role in designing tailored therapies for specific genetic profiles. Additionally, its pharmacokinetic properties, such as metabolic stability and oral bioavailability, are under investigation to optimize its therapeutic utility.

In the context of sustainability, the synthesis of 2-(4-chlorophenyl)-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide is being refined to reduce environmental impact. Green chemistry principles, including catalyst recycling and solvent minimization, are being applied to enhance its synthetic efficiency. This aligns with broader industry trends toward eco-friendly manufacturing.

For researchers seeking CAS No. 903329-24-8, it is essential to source the compound from reputable suppliers to ensure batch-to-batch consistency and regulatory compliance. Its storage conditions (typically 2-8°C under inert atmosphere) and handling protocols are critical to maintaining its stability. As interest in targeted drug delivery grows, this compound's role in nanocarrier systems is also being explored.

In summary, 2-(4-chlorophenyl)-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide represents a convergence of structural innovation and therapeutic potential. Its applications span drug discovery, molecular biology, and material science, making it a versatile candidate for future scientific breakthroughs. Ongoing research will likely uncover new dimensions of its utility, solidifying its place in modern chemistry.